Cas no 1065482-56-5 (2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline)

• Product Name: 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline
• CAS No: 1065482-56-5
• MF: C₁₆H₉BrClF₃N₂
• MW: 401.608272314072
• CID: 1092829
• PubChem ID: 57707841
• Update Time: 2025-10-25

2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline
• 2-(bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)-quinoxaline
• 1065482-56-5
• SCHEMBL4173848

• Inchi： 1S/C16H9BrClF3N2/c17-8-13-14(9-4-1-2-6-11(9)18)23-15-10(16(19,20)21)5-3-7-12(15)22-13/h1-7H,8H2
• InChI Key： MLUHIRVANZJAKM-UHFFFAOYSA-N
• SMILES： BrCC1=C(C2C=CC=CC=2Cl)N=C2C(C(F)(F)F)=CC=CC2=N1

Computed Properties

• Exact Mass: 399.95897g/mol
• Monoisotopic Mass: 399.95897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline

Introduction to 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline (CAS No. 1065482-56-5)

2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline, with the CAS number 1065482-56-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a quinoxaline core, a bromomethyl group, a 2-chlorophenyl substituent, and a trifluoromethyl moiety. These structural features contribute to its potential applications in various biological and therapeutic contexts.

The quinoxaline scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. It is known to exhibit a range of pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The presence of the bromomethyl group in 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline adds an additional layer of complexity and reactivity, making it an attractive candidate for further investigation.

The 2-chlorophenyl substituent is another key feature of this compound. Chlorinated phenyl groups are often incorporated into drug molecules to enhance their lipophilicity and improve their pharmacokinetic properties. This can lead to better cellular penetration and increased bioavailability, which are crucial factors in the development of effective pharmaceuticals.

The trifluoromethyl moiety, represented by the -CF₃ group, is a common functional group in medicinal chemistry. It is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule and modulate its biological activity. The presence of this group can also enhance the metabolic stability of the compound, making it more resistant to degradation by enzymes in the body.

Recent studies have explored the potential applications of 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline in various therapeutic areas. One notable area of research is its use as an antiproliferative agent against cancer cells. In vitro studies have shown that this compound exhibits potent cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its antiproliferative properties, 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline has also been investigated for its potential as an antimicrobial agent. Preliminary studies have demonstrated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

The unique combination of structural features in 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline also suggests potential applications in other areas of medicinal chemistry. For example, its ability to modulate specific protein-protein interactions or enzyme activities could be harnessed for the development of novel therapeutic agents targeting specific disease pathways.

To further understand the biological activities and mechanisms of action of 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline, ongoing research efforts are focused on elucidating its structure-activity relationships (SAR). These studies involve synthesizing and evaluating a series of analogs with modifications to different parts of the molecule to identify key structural elements that contribute to its biological effects.

In conclusion, 2-(Bromomethyl)-3-(2-chlorophenyl)-5-(trifluoromethyl)quinoxaline (CAS No. 1065482-56-5) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and multifaceted biological activities make it an exciting subject for further investigation and development as a potential therapeutic agent.